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Compound of Interest

Compound Name: DB07107

Cat. No.: B1669850

For immediate release: This document provides essential safety and logistical information for
the proper disposal of DB07107, also known as Belinostat or PXD101. Researchers, scientists,
and drug development professionals are advised to adhere to these procedural guidelines to
ensure safety and regulatory compliance within the laboratory setting. Belinostat is a cytotoxic
histone deacetylase (HDAC) inhibitor, and as such, requires special handling and disposal
procedures.

Hazard Identification and Classification

DB07107 (Belinostat) is classified as a hazardous substance. All personnel must be familiar
with its potential health effects before handling.

Hazard Classification Description

Germ Cell Mutagenicity May cause genetic defects.

Suspected of damaging fertility or the unborn

Reproductive Toxicity hild
child.

B o May cause damage to organs through
Specific Target Organ Toxicity
prolonged or repeated exposure.

Acute Oral Toxicity Harmful if swallowed.

Aquatic Toxicity Very toxic to aquatic life with long-lasting effects.
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Personal Protective Equipment (PPE) Requirements

Due to its cytotoxic nature, stringent adherence to PPE protocols is mandatory when handling
Belinostat in any form (solid, liquid solution, or waste).

Item Specification

Gloves Two pairs of chemotherapy-grade nitrile gloves.

Disposable, lint-free, solid-front gown with
Gown ]
closed back and elastic cuffs.

Eye Protection Safety glasses with side shields or goggles.

, A face shield should be worn when there is a
Face Protection , _
risk of splashing.

A NIOSH-approved respirator is recommended
Respiratory Protection for handling the powder form outside of a

certified chemical fume hood.

Step-by-Step Disposal Protocol for DB07107
(Belinostat)

The following protocol outlines the necessary steps for the safe disposal of Belinostat waste
generated in a research laboratory.

1. Waste Segregation and Collection:

« Identify all waste streams: This includes pure Belinostat, solutions containing Belinostat,
contaminated labware (e.g., pipette tips, vials, tubes), contaminated PPE, and any materials
used for spill cleanup.

e Segregate at the point of generation: Do not mix Belinostat waste with non-hazardous or
other types of chemical waste unless specifically instructed by your institution's
Environmental Health and Safety (EHS) department.

e Solid Waste:
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o Place all contaminated solid waste, including gloves, gowns, bench paper, and empty
vials, into a designated, leak-proof, puncture-resistant container lined with a yellow
chemotherapy waste bag. This container must be clearly labeled as "Cytotoxic Waste for
Incineration."

Liquid Waste:

o Collect all aqueous solutions containing Belinostat in a dedicated, leak-proof, and shatter-
resistant container (plastic is preferred over glass where compatible).

o The container must be clearly labeled with a hazardous waste tag that includes the words
"Hazardous Waste," "Cytotoxic," and the full chemical name "Belinostat.”

o Do not fill liquid waste containers beyond 90% capacity to allow for vapor expansion.

Sharps Waste:

o Any sharps (e.g., needles, syringes, broken glass) contaminated with Belinostat must be
disposed of in a designated, puncture-proof sharps container that is yellow and labeled
"Cytotoxic Sharps."

. Waste Container Labeling:

All waste containers must be accurately and completely labeled.

Use your institution's official hazardous waste tags.

The label must include:

[¢]

The words "Hazardous Waste" and "Cytotoxic"

[¢]

The full chemical name: "Belinostat (DB07107)"

[e]

The concentration of Belinostat in liquid waste.

o

The hazard pictograms for health hazard, and environmental hazard.
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o The name of the principal investigator and the laboratory location (building and room
number).

o The date the waste was first added to the container (accumulation start date).

. Temporary Storage in the Laboratory:

Store all Belinostat waste containers in a designated satellite accumulation area (SAA) within
the laboratory.

The SAA must be under the control of the laboratory personnel, away from general traffic,
and clearly marked.

Ensure waste containers are kept closed at all times, except when adding waste.

Store incompatible waste types separately to prevent accidental mixing.

. Requesting Waste Pickup:

Once a waste container is full, or if it has been in storage for the maximum allowable time
per your institution's policy (typically 90-180 days), a waste pickup must be requested.

Follow your institution's specific procedure for requesting a hazardous waste pickup from the
EHS department.

Do not move hazardous waste containers outside of your laboratory. Trained EHS personnel
will collect them.

. Spill Management:

In the event of a Belinostat spill, immediately alert others in the area and restrict access.

Wearing appropriate PPE, cover the spill with absorbent material from a chemotherapy spill
kit.

Carefully clean the area, working from the outside of the spill inwards.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

» All materials used for cleanup, including contaminated PPE, must be disposed of as
cytotoxic waste.

» Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of DB07107.
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DB07107 Disposal Workflow
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Caption: Workflow for the safe disposal of DB07107 waste.
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By adhering to these procedures, laboratory personnel can mitigate the risks associated with
the handling and disposal of the cytotoxic agent DB07107, ensuring a safe working
environment and protecting the broader ecosystem. Always consult your institution's specific
Environmental Health and Safety guidelines for any additional requirements.

 To cite this document: BenchChem. [Proper Disposal of DB07107 (Belinostat): A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669850#db07107-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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